Cas no 870258-96-1 (Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-)

(1,3,6,8-Pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethylsilane] is a functionalized pyrene derivative featuring four trimethylsilylethynyl groups symmetrically attached to the pyrene core. This compound exhibits strong π-conjugation and electron-delocalization properties, making it valuable for applications in organic electronics, such as OLEDs, OFETs, and photovoltaic materials. The trimethylsilyl groups enhance solubility in organic solvents, facilitating processing while maintaining thermal and oxidative stability. Its rigid, planar structure promotes efficient charge transport, and the functionalization allows for further chemical modifications. The compound is particularly useful in the development of high-performance optoelectronic materials due to its tunable electronic properties and robust structural integrity.
Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- structure
870258-96-1 structure
Product Name:Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-
CAS No:870258-96-1
MF:C36H42Si4
MW:587.060693264008
CID:4267298
PubChem ID:11657194
Update Time:2025-06-09

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-
    • 1,3,6,8-tetrakis(trimethylsilanylethynyl)pyrene
    • 1,3,6,8-Tetrakis((trimethylsilyl)ethynyl)pyrene
    • Pyrene, 1,3,6,8-tetrakis[2-(trimethylsilyl)ethynyl]-
    • 1,3,6,8-Tetrakis[2-(trimethylsilyl)ethynyl]pyrene (ACI)
    • Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- (9CI)
    • 1,3,6,8-Tetrakis(trimethylsilylethynyl)pyrene
    • F72178
    • CS-0110387
    • BS-47292
    • trimethyl(2-{3,6,8-tris[2-(trimethylsilyl)ethynyl]pyren-1-yl}ethynyl)silane
    • MFCD21606941
    • 870258-96-1
    • 1,3,6,8-tetrakis(trimethylsilylethynyl)-pyrene
    • YSCK0572
    • Trimethyl-[2-[3,6,8-tris(2-trimethylsilylethynyl)pyren-1-yl]ethynyl]silane
    • Inchi: 1S/C36H42Si4/c1-37(2,3)21-17-27-25-28(18-22-38(4,5)6)32-15-16-34-30(20-24-40(10,11)12)26-29(19-23-39(7,8)9)33-14-13-31(27)35(32)36(33)34/h13-16,25-26H,1-12H3
    • InChI Key: BWAJBGHVRXIVFZ-UHFFFAOYSA-N
    • SMILES: C(C1C2C3C(C=CC4C=3C(=CC=2)C(C#C[Si](C)(C)C)=CC=4C#C[Si](C)(C)C)=C(C#C[Si](C)(C)C)C=1)#C[Si](C)(C)C

Computed Properties

  • Exact Mass: 586.23635748g/mol
  • Monoisotopic Mass: 586.23635748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 8
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Pricemore >>

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Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine ,  Cuprous iodide ,  Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  30 min, 50 °C
1.2 10 min; 48 h, 80 °C
Reference
Anthraquinone-Enriched Conjugated Microporous Polymers as Organic Cathode Materials for High-Performance Lithium-Ion Batteries
Mohamed, Mohamed Gamal ; et al, ACS Applied Energy Materials, 2021, 4(12), 14628-14639

Production Method 2

Reaction Conditions
1.1 Reagents: Trimethylamine Catalysts: Triphenylphosphine ,  Copper iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ;  16 h, 80 °C
Reference
Novel Turtle-Shape Dendrimers Based on a Pyrene Core
Mangione, Maria I. ; et al, ChemistrySelect, 2019, 4(11), 3113-3117

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine ,  Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ;  16 h, 80 °C
Reference
Design and synthesis of efficient electrogenerated chemiluminescent emitters derived from Pyrene
Cappellari, Maria V.; et al, Journal of the Electrochemical Society, 2018, 165(14),

Production Method 4

Reaction Conditions
1.1 Reagents: Bromine Solvents: Nitrobenzene ;  rt → 120 °C; 4 h, 120 °C; 120 °C → rt
1.2 Reagents: Triethylamine Catalysts: Triphenylphosphine ,  Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ;  60 °C; 60 °C → 80 °C; 12 h, 80 °C
Reference
X-shaped tetra-substituted pyrenes: Synthesis, photophysics, and electroluminescence
Liang, Zuo-Qin; et al, Synthetic Metals, 2011, 161(15-16), 1691-1698

Production Method 5

Reaction Conditions
1.1 Reagents: Bromine Solvents: Nitrobenzene ;  60 °C; 60 °C → 120 °C; 24 h, 120 °C
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine ,  Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ;  30 min, rt
2.2 rt; rt → 90 °C; 24 h, 90 °C
Reference
Designed polymeric conjugation motivates tunable activation of molecular oxygen in heterogeneous organic photosynthesis
Sun, Wenhao; et al, Science Bulletin, 2022, 67(1), 61-70

Production Method 6

Reaction Conditions
1.1 Reagents: Bromine Solvents: Nitrobenzene ;  rt; 4 h, rt → 120 °C
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine ,  Cuprous iodide ,  Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  30 min, 50 °C
2.2 10 min; 48 h, 80 °C
Reference
Anthraquinone-Enriched Conjugated Microporous Polymers as Organic Cathode Materials for High-Performance Lithium-Ion Batteries
Mohamed, Mohamed Gamal ; et al, ACS Applied Energy Materials, 2021, 4(12), 14628-14639

Production Method 7

Reaction Conditions
1.1 Reagents: Bromine Solvents: Nitrobenzene ;  rt; 4 h, 120 °C
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine ,  Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ;  60 °C; 12 h, 80 °C
Reference
Large-Scale and Flexible Optical Synapses for Neuromorphic Computing and Integrated Visible Information Sensing Memory Processing
Hou, Ya-Xin; et al, ACS Nano, 2021, 15(1), 1497-1508

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Raw materials

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Preparation Products

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:870258-96-1)1,3,6,8-tetrakis(trimethylsilanylethynyl)pyrene
Order Number:sfd12122
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
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Suzhou Senfeida Chemical Co., Ltd
(CAS:870258-96-1)1,3,6,8-tetrakis(trimethylsilanylethynyl)pyrene
sfd12122
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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